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Compound of Interest

Compound Name: Hept-5-yn-1-amine

Cat. No.: B2721810

Disclaimer: The chemical name "Hept-5-yn-1-amine" is ambiguous and does not correspond
to a readily available chemical entity with a registered CAS number in major chemical
databases. Based on IUPAC nomenclature, this name implies a seven-carbon chain with an
amine group at position 1 and a triple bond between carbons 5 and 6. This guide has been
developed based on this assumed structure. For comparative purposes, data for the
structurally similar and commercially available compound, Hept-6-yn-1-amine, is also provided.

Chemical Structure and Identifiers

The assumed chemical structure for Hept-5-yn-1-amine is presented below, alongside the

structure of Hept-6-yn-1-amine.
Assumed Structure of Hept-5-yn-1-amine:
Structure of Hept-6-yn-1-amine:

A comprehensive list of identifiers for the assumed Hept-5-yn-1-amine and the known Hept-6-
yn-1-amine are detailed in the tables below.

Table 1: Identifiers for Assumed Hept-5-yn-1-amine
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Identifier Type Value

IUPAC Name Hept-5-yn-1-amine

Molecular Formula C7HisN

Molecular Weight 111.18 g/mol

Canonical SMILES CCC#CCCCN

InChi INChl=1S/C7H13N/c1-2-3-4-5-6-7-8/h4H,6-
8H2,1-2,5H3

InChlKey Predicted: Not available

CAS Number Not assigned

Table 2: Identifiers for Hept-6-yn-1-amine

Identifier Type Value Citation
IUPAC Name Hept-6-yn-1-amine [1]
Molecular Formula C7HisN [1]
Molecular Weight 111.18 g/mol [1]
Canonical SMILES C#CCCCCCN [1]

INChl=1S/C7H13N/c1-2-3-4-5-
InChl [1]
6-7-8/h1H,3-8H2

CTIWRSXGDBETPH-
InChlKey [1]
UHFFFAOYSA-N

CAS Number 14502-42-2 [1]

Physicochemical Properties

The predicted physicochemical properties for the assumed Hept-5-yn-1-amine and the known
properties for Hept-6-yn-1-amine are summarized below.
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Table 3: Predicted Physicochemical Properties of Hept-

5-yn-1-amine
Property Value
XLogP3 1.6
Hydrogen Bond Donor Count 1
Hydrogen Bond Acceptor Count 1
Rotatable Bond Count 4
Exact Mass 111.1048 g/mol
Topological Polar Surface Area 26.0 A2
Heavy Atom Count 8

Table 4: Physicochemical Properties of Hept-6-yn-1-

amine

Property Value Citation
XLogP3 1.1 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C);untg p ! ]
Rotatable Bond Count 5 [1]

Exact Mass 111.104799419 g/mol [1]
Topological Polar Surface Area 26 A2 [1]
Heavy Atom Count 8 [1]

Hypothetical Experimental Protocol: Synthesis of
Hept-5-yn-1-amine
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As no specific literature is available for the synthesis of Hept-5-yn-1-amine, a plausible multi-
step synthetic route is proposed below. This protocol is based on well-established organic
chemistry transformations.

Overall Reaction Scheme:

» Alkylation of Propyne: Propyne is deprotonated with a strong base like sodium amide
(NaNH3) to form a propynyl anion. This is followed by alkylation with 1,4-dibromobutane to
introduce the butyl bromide chain.

o Gabriel Synthesis: The resulting 1-bromohept-2-yne is then reacted with potassium
phthalimide.

o Hydrazinolysis: The phthalimide protecting group is removed by treatment with hydrazine
(N2Ha4) to yield the final product, Hept-5-yn-1-amine.

Step-by-Step Procedure:
Step 1: Synthesis of 1-bromohept-2-yne

e In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux
condenser, and a dropping funnel, place sodium amide (1.1 eq.) in anhydrous liquid
ammonia at -78 °C.

e Bubble propyne gas (1.0 eq.) through the solution until the blue color disappears.
e Add 1,4-dibromobutane (1.2 eq.) dropwise via the dropping funnel over 30 minutes.

 Allow the reaction mixture to stir at -78 °C for 2 hours and then slowly warm to room
temperature overnight to allow the ammonia to evaporate.

e Quench the reaction by the slow addition of water.
o Extract the aqueous layer with diethyl ether (3 x 50 mL).

o Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure.
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» Purify the crude product by vacuum distillation to obtain 1-bromohept-2-yne.

Step 2: Synthesis of N-(Hept-5-yn-1-yl)phthalimide

In a round-bottom flask, dissolve 1-bromohept-2-yne (1.0 eq.) in anhydrous
dimethylformamide (DMF).

e Add potassium phthalimide (1.1 eq.) to the solution.
» Heat the reaction mixture to 80 °C and stir for 12 hours.
 After cooling to room temperature, pour the reaction mixture into ice-water.

o Collect the resulting precipitate by filtration, wash with water, and dry under vacuum to yield
N-(Hept-5-yn-1-yl)phthalimide.

Step 3: Synthesis of Hept-5-yn-1-amine

e Suspend N-(Hept-5-yn-1-yl)phthalimide (1.0 eq.) in ethanol in a round-bottom flask.
e Add hydrazine hydrate (2.0 eq.) to the suspension.

» Reflux the mixture for 4 hours.

e Cool the reaction mixture to room temperature and acidify with concentrated hydrochloric
acid.

« Filter off the phthalhydrazide precipitate.
» Basify the filtrate with a concentrated sodium hydroxide solution until a pH of >12 is reached.
o Extract the aqueous layer with dichloromethane (3 x 50 mL).

o Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under
reduced pressure to obtain Hept-5-yn-1-amine.

Diagrams
Synthetic Workflow for Hept-5-yn-1-amine
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Caption: Proposed synthetic pathway for Hept-5-yn-1-amine.

Role as a Linker in Drug Discovery
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Caption: Potential application of Hept-5-yn-1-amine in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Hept-6-yn-1-amine | C7H13N | CID 14952373 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to Hept-5-yn-1-amine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2721810#hept-5-yn-1-amine-cas-number-and-
identifiers]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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